Cas no 32711-96-9 (6-(4-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-(4-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 32711-96-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5730128
• PubChem ID: 121205542
• Update Time: 2025-08-04

6-(4-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 32711-96-9
• starbld0027249
• F1967-3634
• AKOS026714412
• 6-(4-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione
• 6-[(4-methoxyphenyl)methyl]-1H-pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 6-[(4-methoxyphenyl)methyl]-

• Inchi： 1S/C12H12N2O3/c1-17-10-4-2-8(3-5-10)6-9-7-11(15)14-12(16)13-9/h2-5,7H,6H2,1H3,(H2,13,14,15,16)
• InChI Key： NDXQKDAPYGTQMK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC1=CC(NC(N1)=O)=O

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• pka: 9.42±0.10(Predicted)

Additional information on 6-(4-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione

6-(4-Methoxybenzyl)Pyrimidine-2,4(1H,3H)-Dione: A Comprehensive Overview

The compound 6-(4-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione, identified by the CAS number CAS No. 32711-96-9, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their potential applications in drug development and material science.

Pyrimidines are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The substitution pattern of pyrimidines plays a crucial role in determining their chemical and biological properties. In the case of 6-(4-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione, the presence of a methoxy group at the para position of the benzyl substituent introduces unique electronic and steric effects that enhance its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of kinase inhibitors, which are critical in the treatment of cancer and other diseases characterized by abnormal cell proliferation. The dione functionality in 6-(4-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione provides a platform for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic properties.

The synthesis of CAS No. 32711-96-9 involves a multi-step process that typically includes nucleophilic aromatic substitution or cyclization reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is suitable for advanced biological testing.

In terms of applications, 6-(4-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione has shown promise as a precursor for constructing more complex molecular architectures. For instance, it can be used as a building block in the synthesis of macrocyclic compounds or as an intermediate in the preparation of fluorescent sensors for detecting metal ions or organic pollutants.

The structural versatility of this compound has also made it a valuable tool in medicinal chemistry. By modifying the substituents on the benzyl group or altering the dione functionality, chemists can fine-tune its physicochemical properties to meet specific therapeutic needs.

In conclusion, CAS No. 32711-96-9, or 6-(4-methoxybenzyl)pyrimidine-2,4(1H,3H)-dione, stands as a testament to the ingenuity and precision required in modern organic synthesis. Its potential applications span across multiple disciplines, making it a subject of continued interest for researchers worldwide.